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Compound of Interest

Compound Name: Basolite F300

Cat. No.: B12053979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for Basolite F300, a metal-organic framework (MOF) produced by BASF.

The information is compiled from various safety data sheets and chemical databases to ensure

a thorough understanding of the material's properties and associated hazards.

Chemical and Physical Properties
Basolite F300, also known as Fe-BTC, is an iron-based metal-organic framework. Its key

physical and chemical properties are summarized in the table below for easy reference.

Property Value

Chemical Formula C₉H₃FeO₆

Molecular Weight 262.96 g/mol

CAS Number 1195763-37-1

Appearance Solid

Bulk Density 0.16 - 0.35 g/cm³

Surface Area 120 - 190 m²/g

Flash Point Not applicable
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Hazard Identification and Classification
Basolite F300 is classified as a hazardous substance according to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The GHS classification and

associated hazard statements are detailed below.

Classification Code Hazard Statement

Acute Toxicity (Oral), Category

4
H302 Harmful if swallowed.

Skin Irritation, Category 2 H315 Causes skin irritation.

Eye Irritation, Category 2 H319 Causes serious eye irritation.

Specific Target Organ Toxicity

— Single Exposure, Category

2

H371 May cause damage to organs.

GHS Pictograms:

alt text

alt text

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial to minimize exposure and ensure safety when working with Basolite
F300.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust particles.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A risk assessment should be conducted to determine the specific PPE requirements for the

intended use. However, the following are generally recommended:

PPE Type Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection

A NIOSH-approved N95 or higher-rated

respirator should be worn if dust is generated

and engineering controls are insufficient.

Skin and Body Protection
A lab coat or other protective clothing should be

worn to prevent skin contact.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or

doctor immediately for treatment advice.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses, if present and easy to do. Continue

rinsing. Get medical attention.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: No specific fire or explosion hazard has been

identified.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations.

Experimental Protocols for Hazard Determination
The GHS hazard classifications for Basolite F300 are based on standardized experimental

protocols, likely following the Organization for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals. The following sections provide an overview of

the presumed methodologies.

Acute Oral Toxicity (Presumed: OECD Guideline 423)
This method is designed to determine the acute oral toxicity of a substance. [1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.scribd.com/document/844725628/424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dose a single animal at the starting dose level Observe for 14 days for signs of toxicity and mortality

Mortality observed? No mortalityNo

Stop testing and classify the substance based on the dose at which mortality occurredYes

Dose the next animal at a higher dose level

Confirm the result by dosing two more animals at the same dose level

Click to download full resolution via product page

Caption: Presumed workflow for Acute Oral Toxicity testing (OECD 423).

Skin Irritation (Presumed: OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation. [5][6][7][8][9]

Apply 0.5 g of the test substance to a small patch of skin on a single animal Cover the patch with a gauze dressing for 4 hours Remove the dressing and wash the treated area Observe and score for erythema and edema at 1, 24, 48, and 72 hours, and up to 14 days Classify the substance based on the severity and reversibility of the skin reactions

Click to download full resolution via product page

Caption: Presumed workflow for Skin Irritation testing (OECD 404).

Eye Irritation (Presumed: OECD Guideline 405)
This method assesses the potential of a substance to cause eye irritation or damage. [10][11]

[12][13][14]

Instill 0.1 mL or 0.1 g of the test substance into the conjunctival sac of one eye of a single animal Examine the eye at 1, 24, 48, and 72 hours after instillation Score for corneal opacity, iris lesions, and conjunctival redness and chemosis If no severe irritation is observed, a confirmatory test on two more animals may be performed Classify the substance based on the severity and reversibility of the eye lesions

Click to download full resolution via product page

Caption: Presumed workflow for Eye Irritation testing (OECD 405).
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Specific Target Organ Toxicity - Single Exposure (STOT-
SE)
The classification for STOT-SE suggests that Basolite F300 may cause damage to specific

organs after a single exposure. The target organs are not explicitly specified in the available

documentation, but this classification is based on evidence from animal studies or human

exposure indicating a significant, non-lethal toxic effect on specific organs. The experimental

protocol would involve exposing animals to the substance once and observing them for signs of

organ-specific toxicity.

Conclusion
Basolite F300 is a valuable material for research and development; however, it is essential to

handle it with care due to its hazardous properties. This guide provides a foundation for safe

handling and emergency preparedness. Researchers, scientists, and drug development

professionals should always consult the most up-to-date and complete Safety Data Sheet

provided by the supplier before working with this material and perform a thorough risk

assessment for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12053979#basolite-f300-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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